N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-(2-acetyl-3,4-dihydro-1H-isoquinolin-7-yl)-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C17H18N2O2S/c1-12(20)19-7-6-13-4-5-15(9-14(13)11-19)18-17(21)10-16-3-2-8-22-16/h2-5,8-9H,6-7,10-11H2,1H3,(H,18,21)
• InChI Key: VXNILIHVFAAFHU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)C=C(C=C2)NC(=O)CC3=CC=CS3
• Molecular Formula: C17H18N2O2S
• Molecular Weight: 314.4 g/mol

Description

N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(thiophen-2-yl)acetamide, also known as A-585539, is a compound that has been studied for its potential use in the treatment of various diseases.

Scientific Research Applications

Herbicide Antidote Applications

N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(thiophen-2-yl)acetamide is notable for its applications in agriculture, particularly as an antidote for various herbicides. Haloacyl 1-substituted-1,2,3,4-tetrahydroisoquinoline compounds, a group to which this compound belongs, are effective in safening acetamide herbicides used for controlling grassy and broadleaf weeds in corn (Cacm Staff, 2009).

Structural and Fluorescence Properties

Studies on related isoquinoline derivatives have revealed interesting structural and fluorescence properties. For example, certain isoquinoline amides show enhanced fluorescence emission at lower wavelengths compared to their parent compounds, which could be relevant for various applications in material sciences and bioimaging (A. Karmakar, R. Sarma, J. Baruah, 2007).

Synthesis Research

Research into the synthesis of isoquinoline derivatives, including compounds closely related to N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(thiophen-2-yl)acetamide, is quite prevalent. These synthesis pathways are crucial for the development of compounds with potential applications in various fields, including pharmaceuticals and materials science (Kazuhiro Kobayashi et al., 2007).

Potential Pharmacological Applications

While the specific compound has not been extensively studied for direct pharmacological applications, related tetrahydroisoquinoline (THI) derivatives have been investigated. For instance, THI alkaloids demonstrate a relatively high affinity for catecholamines, indicating potential relevance in treating conditions like congestive heart failure (W. Chong et al., 1998).